Cas no 830924-85-1 (1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-)
830924-85-1 structure
Product Name:1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-
CAS No:830924-85-1
MF:C19H17NO2
MW:291.343785047531
CID:678367
PubChem ID:71416412
Update Time:2025-04-19
1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-
- 2-(cyclohexen-1-yl)-1-methylbenzo[f]indole-4,9-dione
- 2-(Cyclohex-1-en-1-yl)-1-methyl-1H-benzo[f]indole-4,9-dione
- DTXSID10835805
- 830924-85-1
-
- Inchi: 1S/C19H17NO2/c1-20-16(12-7-3-2-4-8-12)11-15-17(20)19(22)14-10-6-5-9-13(14)18(15)21/h5-7,9-11H,2-4,8H2,1H3
- InChI Key: KOQDSXGQVMRRNY-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2C=C(C3=CCCCC3)N(C)C=21)=O
Computed Properties
- Exact Mass: 291.125928785g/mol
- Monoisotopic Mass: 291.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 39.1Ų
1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
830924-85-1 (1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-) Related Products
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